Cas no 2228323-52-0 (1-(3-methoxypyridin-2-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 1-(3-methoxypyridin-2-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2228323-52-0
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5792672
• PubChem ID: 165853958
• Update Time: 2025-06-12

1-(3-methoxypyridin-2-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1768290
• [1-(3-methoxypyridin-2-yl)-2,2-dimethylcyclopropyl]methanamine
• 2228323-52-0
• 1-(3-methoxypyridin-2-yl)-2,2-dimethylcyclopropylmethanamine

• Inchi： 1S/C12H18N2O/c1-11(2)7-12(11,8-13)10-9(15-3)5-4-6-14-10/h4-6H,7-8,13H2,1-3H3
• InChI Key： ZCXQRONOJCAZLU-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CN=C1C1(CN)CC1(C)C

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48.1Ų

Additional information on 1-(3-methoxypyridin-2-yl)-2,2-dimethylcyclopropylmethanamine

Research Brief on 1-(3-Methoxypyridin-2-yl)-2,2-dimethylcyclopropylmethanamine (CAS: 2228323-52-0)

Recent studies on 1-(3-methoxypyridin-2-yl)-2,2-dimethylcyclopropylmethanamine (CAS: 2228323-52-0) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropylmethanamine scaffold, has garnered attention due to its promising pharmacological properties, including its role as a modulator of specific neurotransmitter systems. The following sections provide an overview of the latest research findings, methodologies, and implications for future applications.

The synthesis and structural characterization of 1-(3-methoxypyridin-2-yl)-2,2-dimethylcyclopropylmethanamine have been detailed in recent publications, with a focus on optimizing yield and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the compound's molecular structure. Researchers have also explored its stability under various physiological conditions, which is critical for its potential use in drug development. These studies underscore the compound's robustness and suitability for further preclinical evaluation.

In vitro and in vivo studies have demonstrated the compound's interaction with key biological targets, particularly in the central nervous system. Preliminary data suggest that 1-(3-methoxypyridin-2-yl)-2,2-dimethylcyclopropylmethanamine exhibits selective binding affinity for certain receptor subtypes, which may underlie its therapeutic effects. For instance, its modulation of serotonin and dopamine receptors has been implicated in potential applications for neuropsychiatric disorders, such as depression and anxiety. These findings are supported by behavioral assays and electrophysiological recordings in animal models.

Pharmacokinetic studies have further elucidated the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Notably, 1-(3-methoxypyridin-2-yl)-2,2-dimethylcyclopropylmethanamine displays favorable bioavailability and blood-brain barrier penetration, making it a promising candidate for CNS-targeted therapies. However, challenges such as metabolic stability and potential drug-drug interactions require further investigation to optimize its clinical utility.

The therapeutic potential of this compound extends beyond neuropsychiatric applications. Recent research has explored its role in inflammatory and immune-modulatory pathways, suggesting broader implications for autoimmune diseases and chronic inflammation. Mechanistic studies have identified its ability to inhibit specific pro-inflammatory cytokines, paving the way for future drug repurposing efforts.

In conclusion, 1-(3-methoxypyridin-2-yl)-2,2-dimethylcyclopropylmethanamine represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Its unique structural features, combined with its multifaceted pharmacological activities, warrant continued investigation. Future research should focus on refining its therapeutic index, elucidating its precise mechanisms of action, and advancing it through clinical trials to realize its full potential in medicine.